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Compound of Interest

Compound Name: 2,2'-Dithiodipyridine

Cat. No.: B1663999

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
2,2'-dipyridy! disulfide. The information is curated for researchers, scientists, and professionals
in drug development who utilize this reagent in their work. This guide summarizes key
guantitative data in accessible tables, outlines detailed experimental protocols for property
determination, and visualizes relevant chemical workflows.

Core Physical and Chemical Properties

2,2'-Dipyridyl disulfide, also known as 2,2'-dithiodipyridine, is a symmetrical disulfide widely
employed in biochemistry and organic synthesis. Its reactivity, particularly towards thiols, is
central to its utility. The following tables summarize its key physical properties.

Identifier Value Citation

Chemical Formula C10HsN2S:2 [11[2]

Molecular Weight 220.31 g/mol [3]

CAS Number 2127-03-9 [1]
White to yellowish crystalline

Appearance [41[5]
powder
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Property Value Citation
Melting Point 57-61°C

Boiling Point (Predicted) 356.1+£17.0°C [6]

pKa (Predicted) 1.52 +0.19 [4]
Flash Point 210 °C [7]
Autoignition Temperature 340 °C [8]

Solubility Profile

2,2'-Dipyridyl disulfide exhibits solubility in a range of organic solvents and is also soluble in

water.[9]

Solvent Solubility Citation
Water 5 g/L (at 20 °C) [4]
Methanol Soluble [6]
Ethanol Soluble [10]
Acetone Soluble [10]
Acetonitrile Soluble [9]
Dichloromethane Soluble [9]
Tetrahydrofuran Soluble [9]
Benzene Soluble 9]
Dimethylformamide Soluble [9]

Spectroscopic Data
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Spectroscopic Technique Data Summary Citation
1H NMR Spectra available in CDCls. [11][12]
13C NMR Data available. [10]
UV-Vis Spectra available. [1]

FTIR Conforms to standard spectra. [5]
Mass Spectrometry (GC-MS) Spectra available. [13]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key
physical properties of 2,2'-dipyridyl disulfide.

Melting Point Determination (Capillary Method)

This method is a standard procedure for determining the melting point of a crystalline organic
solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

o Ensure the 2,2'-dipyridyl disulfide sample is dry and finely powdered. If necessary, gently
grind the crystals using a mortar and pestle.[8]
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e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end of the tube on a hard surface.[1]

e Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a moderate rate until the temperature is about 15-20 °C below the
expected melting point.

o Decrease the heating rate to approximately 1-2 °C per minute to allow for accurate
temperature reading.

e Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the last crystal melts (completion of melting). This range is the
melting point of the sample.[1]

Solubility Determination (Qualitative)

This protocol provides a general method for assessing the solubility of 2,2'-dipyridyl disulfide in
various solvents.

Apparatus:

Test tubes

Vortex mixer or stirring rods

Spatula

Graduated cylinder or pipette

Procedure:

e Place approximately 10-20 mg of 2,2'-dipyridy! disulfide into a test tube.
e Add 1 mL of the chosen solvent to the test tube.

o Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by stirring.
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« Visually inspect the solution to determine if the solid has dissolved. If the solid has
completely disappeared, it is considered soluble. If solid remains, it is sparingly soluble or
insoluble.

e For a more quantitative assessment, a known mass of the compound can be added to a
specific volume of solvent until saturation is reached. The undissolved solid is then filtered,
dried, and weighed to determine the amount that dissolved.

pKa Determination (Spectrophotometric Method)

The pKa of a compound can be determined by observing changes in its UV-Vis absorbance
spectrum as a function of pH. This method is suitable for compounds with a chromophore in
proximity to the ionizable group.

Apparatus:

UV-Vis spectrophotometer

pH meter

Quartz cuvettes

A series of buffer solutions with known pH values

Micropipettes
Procedure:

e Prepare a stock solution of 2,2'-dipyridyl disulfide in a suitable solvent (e.g., methanol or
water).

o Prepare a series of buffer solutions covering a pH range that brackets the expected pKa of
the compound.

e For each pH value, add a small, constant aliquot of the stock solution to a cuvette containing
the buffer solution to achieve a final concentration suitable for UV-Vis analysis.

e Record the UV-Vis spectrum for each sample at each pH.
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« |dentify the wavelength(s) at which the absorbance changes significantly with pH.

» Plot the absorbance at the selected wavelength(s) against the pH.

e The pKa is the pH at which the absorbance is halfway between the minimum and maximum
values, corresponding to the inflection point of the resulting sigmoidal curve. This can be
determined using the Henderson-Hasselbalch equation or by graphical analysis.

Experimental and Logical Workflows

The following diagrams, generated using Graphviz, illustrate key experimental workflows

involving 2,2'-dipyridyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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